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Compound Name: 2-(N-Ethyl-m-toluidino)ethanol

Cat. No.: B127280 Get Quote

An In-Depth Technical Guide to 2-(N-Ethyl-m-toluidino)ethanol (CAS 91-88-3)

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of 2-(N-Ethyl-m-
toluidino)ethanol, CAS number 91-88-3. It is intended for researchers, chemists, and drug

development professionals who require a detailed understanding of this compound's

properties, synthesis, applications, and analytical characterization. The information is

synthesized from established chemical literature and supplier technical data to ensure

accuracy and practical relevance.

Core Compound Identity and Structure
2-(N-Ethyl-m-toluidino)ethanol, also known by synonyms such as N-Ethyl-N-(2-

hydroxyethyl)-m-toluidine, is an aromatic tertiary amine.[1][2] Its structure features a central N-

ethyl-m-toluidine core functionalized with a hydroxyethyl group. This bifunctionality, possessing

both a tertiary amine and a primary alcohol, is central to its chemical reactivity and utility as an

intermediate.

Caption: Chemical structure of 2-(N-Ethyl-m-toluidino)ethanol.
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The compound is typically a clear yellow to green or yellow-brown liquid at room temperature.

[2][3] Its key physical and chemical properties are summarized below, providing essential data

for experimental design, safety assessments, and process modeling.

Property Value Source(s)

Molecular Formula C₁₁H₁₇NO [1][3]

Molecular Weight 179.26 g/mol [1][4]

CAS Number 91-88-3 [1][3][4]

EINECS Number 202-105-9 [3][5]

Appearance
Clear yellow to green liquid;

powder to lump to clear liquid
[3][6]

Melting Point -19 °C [3][6][7]

Boiling Point 114-115 °C at 1 mmHg [3][4]

Density 1.019 g/mL at 25 °C [3][4]

Refractive Index (n20/D) 1.555 [3][4]

Flash Point
>230 °F (>110 °C); 148 °C

(DIN 51758)
[3][4]

Water Solubility Insoluble [6][7]

IUPAC Name
2-(ethyl(3-

methylphenyl)amino)ethanol
[1]

Synthesis Pathway
The primary industrial synthesis of 2-(N-Ethyl-m-toluidino)ethanol involves the

hydroxyethylation of N-ethyl-m-toluidine. This is typically achieved through a reaction with

ethylene oxide. The nucleophilic secondary amine of the precursor attacks the electrophilic

carbon of the ethylene oxide ring, leading to ring-opening and the formation of the desired

product. This reaction is exothermic and requires careful temperature control to prevent side

reactions, such as polyethoxylation.
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Caption: Synthesis of 2-(N-Ethyl-m-toluidino)ethanol.

An alternative, though less common, laboratory-scale synthesis involves the reaction of N-

ethyl-m-toluidine with 2-chloroethanol in the presence of a base to neutralize the HCl

byproduct.

Key Industrial and Research Applications
The primary utility of 2-(N-Ethyl-m-toluidino)ethanol stems from its role as a versatile

chemical intermediate.

Dye Manufacturing: Its most significant application is as a key intermediate in the synthesis

of various dyes.[2][7][8][9] It serves as a precursor for several disperse dyes, including

Disperse Blue 32, 98, 102, 106, and 109.[7][8] The tertiary amine and aromatic ring form the

core chromophore structure, which can be further modified to achieve specific color

properties.

Polymer Chemistry: It is used as a cure promoter or accelerator for unsaturated polyester

resins.[2] Its derivatives, such as toluidine diethanolamines, are also effective curing

accelerators in coatings and other resin systems, promoting faster crosslinking.[10]

Photographic Development: The compound is listed as a raw material for color film

developers, where it likely functions as a coupling agent or part of the developer solution.[7]

[8]
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Photosensitive Materials: It finds application in photosensitive chemicals, particularly in

coatings for diazo paper.[2]

Chemical Synthesis: Beyond specific applications, it is broadly used in chemical synthesis

studies where a functionalized toluidine moiety is required.[3][4]

2-(N-Ethyl-m-toluidino)ethanol
(Intermediate)

Diazotization & Coupling Reactions Polymerization / Curing Formulation

Disperse Dyes
(e.g., Blue 102, 106) Cured Polyester Resins / Coatings Color Film Developers

Click to download full resolution via product page

Caption: Role as an intermediate in various applications.

Analytical Methodology: Quantification via GC/MS
Accurate quantification of 2-(N-Ethyl-m-toluidino)ethanol in complex matrices (e.g., reaction

mixtures, environmental samples) is critical for process control and research. Gas

Chromatography coupled with Mass Spectrometry (GC/MS) is the preferred method due to its

high selectivity and sensitivity.

Causality in Protocol Design
The following protocol is designed based on the compound's physicochemical properties. As a

semi-volatile organic compound with low water solubility, a liquid-liquid extraction (LLE) is

necessary to isolate it from aqueous matrices and concentrate it into an organic solvent

compatible with the GC system.[11] Derivatization is generally not required due to its sufficient

volatility and thermal stability. The mass spectrometer provides definitive identification based

on the compound's unique mass fragmentation pattern.
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Step-by-Step Experimental Protocol
Sample Preparation (Liquid-Liquid Extraction)

1. Collect a 100 mL aqueous sample in a 250 mL separatory funnel.

2. Spike the sample with an appropriate internal standard (e.g., N-ethyl-N-(2-

hydroxyethyl)aniline-d5) for accurate quantification.

3. Add 50 mL of a non-polar, volatile solvent such as dichloromethane or ethyl acetate.[11]

4. Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release

pressure.

5. Allow the layers to separate for 10 minutes.

6. Drain the lower organic layer (dichloromethane) into a collection flask.

7. Repeat the extraction (steps 3-6) two more times with fresh solvent, pooling the organic

extracts.

8. Dry the combined extract by passing it through a column containing anhydrous sodium

sulfate.

9. Concentrate the sample to a final volume of 1 mL using a gentle stream of nitrogen gas.

GC/MS Analysis

1. Instrument: Gas Chromatograph with a Mass Selective Detector.

2. Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25

µm) is suitable.

3. Injection: Inject 1 µL of the concentrated extract in splitless mode.

4. GC Oven Program:

Initial Temperature: 80 °C, hold for 1 minute.
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Ramp: Increase to 280 °C at a rate of 15 °C/min.

Final Hold: Hold at 280 °C for 5 minutes.

5. MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: Full Scan (m/z 40-450) for identification and Selected Ion Monitoring (SIM)

for quantification, using characteristic ions (e.g., m/z 179, 148, 134).

Data Analysis

1. Identify the 2-(N-Ethyl-m-toluidino)ethanol peak by its retention time and mass

spectrum.

2. Quantify the concentration by comparing the peak area of the target analyte to the internal

standard.
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Caption: Workflow for GC/MS analysis.

Safety and Handling
Proper handling of 2-(N-Ethyl-m-toluidino)ethanol is essential due to its potential hazards.

The Globally Harmonized System (GHS) classifications provide a clear summary of its risks.
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Hazard Information
GHS Classification and
Details

Source(s)

Pictogram GHS07 (Exclamation Mark) [4]

Signal Word Warning [4]

Hazard Statement H302: Harmful if swallowed. [1][4]

Precautionary Statements

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor if you feel

unwell.P501: Dispose of

contents/container in

accordance with local

regulations.

[4]

Storage Class 10: Combustible liquids. [4]

Personal Protective Equipment

(PPE)

Eyeshields, chemical-resistant

gloves, and appropriate

respiratory protection (e.g.,

type ABEK respirator filter) are

recommended.

[4]

Store in a cool, dry place away from direct sunlight in a tightly sealed container.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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